2-Methoxy-4-methyl-3-nitropyridine
Overview
Description
2-Methoxy-4-methyl-3-nitropyridine is a compound of interest in various chemical research areas. It is synthesized and analyzed for its unique molecular structure, chemical reactions, and properties.
Synthesis Analysis
- Synthesis of Related Compounds: Research on compounds related to 2-Methoxy-4-methyl-3-nitropyridine, like 2-Amino-6-methoxy-3-nitropyridine, reveals that these can be synthesized from dichloropyridine derivatives through processes such as substitution, nitration, and ammoniation (Song Guo-qiang, 2008).
Molecular Structure Analysis
- X-Ray and Spectroscopic Analysis: The molecular structure of related nitropyridine compounds has been analyzed using X-ray and spectroscopic methods, providing insights into their structural features and optical properties (Marijana Jukić et al., 2010).
Chemical Reactions and Properties
- Nitration Reactions: Studies on nitration reactions of compounds like 2-methoxy-3-hydroxypyridine, which are structurally similar to 2-Methoxy-4-methyl-3-nitropyridine, show specific patterns in nitro group positioning (L. D. Smirnov et al., 1971).
Physical Properties Analysis
- Vibrational Spectroscopic Studies: The physical properties, such as vibrational aspects of related nitropyridine molecules, have been investigated using techniques like FT-IR and Raman spectroscopy, providing insights into their molecular stability and bond strength (M. Karnan et al., 2012).
Chemical Properties Analysis
- Molecular Electrostatic Potential Surface: The chemical properties, including the molecular electrostatic potential surface of nitropyridine derivatives, have been studied to understand charge distribution and chemical reactivity (V. Balachandran et al., 2012).
Scientific Research Applications
Reissert-Kaufmann-type Reactions : The Reissert-Kaufmann-type reaction of substituted N-methoxy-4-nitropyridinium methylsulfates, including 2-Methoxy-4-methyl-3-nitropyridine, was found to yield satisfactory amounts of 2-cyano-4-nitropyridines. These reactions provide a new route for preparing nitropyridinecarboxylic acids from pyridine homologues (Matsumura, Ariga, & Ohfuji, 1970).
Dehydro-methylamination : In a study, 2-, 3-, 4-Nitropyridine and derivatives of 3-nitropyridine underwent dehydro-methylamination in a potassium permanganate solution in liquid methylamine. This process also occurs for 2- and 6-chloro and 6-methoxy derivatives of 3-nitropyridine (Szpakiewicz & Wolniak, 1999).
X-ray and Spectroscopic Analysis : A study on 2-chloro-4-(methoxymethyl)-6-methyl-5-nitropyridine-3-carbonitrile, closely related to 2-Methoxy-4-methyl-3-nitropyridine, revealed insights into its structure through X-ray analysis, IR, NMR, and electronic spectroscopy. This research indicated potential applications in optical properties (Jukić et al., 2010).
Conformational Stability Studies : Research on 2-hydroxy-4-methyl-3-nitropyridine, a compound similar to 2-Methoxy-4-methyl-3-nitropyridine, used density functional theory to analyze its conformational stability and vibrational spectra. This study provides insights into molecular stability and bond strength, important for understanding the behavior of similar compounds (Balachandran, Lakshmi, & Janaki, 2012).
Safety and Hazards
Mechanism of Action
Target of Action
Nitropyridines, a class of compounds to which 2-methoxy-4-methyl-3-nitropyridine belongs, are often used in suzuki–miyaura cross-coupling reactions . In these reactions, the nitropyridine compound interacts with a transition metal catalyst, typically palladium .
Mode of Action
In Suzuki–Miyaura cross-coupling reactions, the nitropyridine compound undergoes a process called transmetalation, where it transfers a group (in this case, the nitropyridine) to the metal catalyst . This reaction is facilitated by the nitro group on the pyridine ring .
Biochemical Pathways
The compound’s role in suzuki–miyaura cross-coupling reactions suggests it may be involved in the synthesis of various organic compounds .
Result of Action
The primary result of 2-Methoxy-4-methyl-3-nitropyridine’s action in a Suzuki–Miyaura cross-coupling reaction is the formation of a new carbon-carbon bond . This can lead to the synthesis of a wide variety of organic compounds .
Action Environment
The efficacy and stability of 2-Methoxy-4-methyl-3-nitropyridine, like many chemical reactions, can be influenced by various environmental factors such as temperature, pH, and the presence of other chemicals . For instance, the Suzuki–Miyaura cross-coupling reaction typically requires a base and a palladium catalyst .
properties
IUPAC Name |
2-methoxy-4-methyl-3-nitropyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O3/c1-5-3-4-8-7(12-2)6(5)9(10)11/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BGHDKUHZYJCOQG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC=C1)OC)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20450785 |
Source
|
| Record name | 2-methoxy-3-nitro-4-picoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20450785 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
160590-36-3 |
Source
|
| Record name | 2-methoxy-3-nitro-4-picoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20450785 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 160590-36-3 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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